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Compound of Interest

Compound Name: DIO 9

Cat. No.: B1170185 Get Quote

The term "DIO 9" is not uniquely defined in scientific literature and may refer to several different

products, each with distinct dosage and administration guidelines. This document provides

detailed application notes and protocols for the most probable candidates based on common

nomenclature: Gardasil 9, a vaccine against Human Papillomavirus (HPV), and DiO

(DiOC18(3)), a lipophilic fluorescent dye used in cell biology research. Researchers and drug

development professionals should verify the exact identity of the substance in question before

proceeding with any protocol.

Candidate 1: Gardasil 9 (Human Papillomavirus 9-
valent Vaccine, Recombinant)
Gardasil 9 is a vaccine indicated for the prevention of diseases caused by nine types of HPV.[1]

[2] It is approved for use in females and males, with dosage varying by age.[1][3]

Dosage and Administration Guidelines
The administration of Gardasil 9 is via intramuscular injection, with the deltoid muscle of the

upper arm being the preferred site.[3][4] Each dose is 0.5-mL.[2][4]

Table 1: Gardasil 9 Dosing Schedules[1][2][3][5]
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Age Group at First
Injection

Number of Doses Schedule Notes

9 through 14 years 2-dose 0, 6 to 12 months

If the second dose is

given earlier than 5

months after the first,

a third dose is

required at least 4

months after the

second dose.[1][4]

9 through 14 years 3-dose 0, 2, 6 months

The second dose

should be at least one

month after the first,

and the third dose at

least 3 months after

the second. All three

doses should be given

within one year.[5]

15 through 45 years 3-dose 0, 2, 6 months

The second dose

should be at least one

month after the first,

and the third dose at

least 3 months after

the second. All three

doses should be given

within one year.[5]

Immunocompromised

individuals
3-dose 0, 1-2, 6 months

A three-dose schedule

is recommended for

immunocompromised

persons.[3]

Experimental Protocols: Not Applicable for Clinical
Vaccine
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As Gardasil 9 is a commercially available and approved vaccine, "experimental protocols" in a

research setting would typically refer to clinical trial designs, which are beyond the scope of

these application notes. The administration protocol for clinical use is detailed above.

Administration Workflow

Preparation

Administration

Dosing Schedule

Shake Well Inspect Visually Withdraw 0.5-mL Dose

Administer Intramuscularly
(Deltoid or Anterolateral Thigh) Observe Patient (15 mins)

Determine Age and Immune Status Select 2-dose or 3-dose Schedule

Click to download full resolution via product page

Caption: Gardasil 9 administration workflow from preparation to patient observation.

Candidate 2: DiO (DiOC18(3)) - Lipophilic
Fluorescent Dye
DiO is a green-fluorescent lipophilic dye used to label cell membranes for tracking cell

movement, migration, and fusion in vitro and in vivo.[6][7] It is commonly used in neuroscience

for neuronal tracing and in cell biology for co-culture studies.[7][8]

Dosage and Administration Guidelines
The "dosage" of DiO refers to its concentration in the staining solution. The optimal

concentration and incubation time may need to be optimized for specific cell types and

experimental conditions.[6]

Table 2: Typical DiO Staining Parameters[6][8]
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Parameter Recommended Range Notes

Stock Solution 1 mM in DMSO or ethanol Store protected from light.

Working Concentration
1 µg/mL in serum-free medium

or PBS

Higher concentrations may be

toxic to cells.

Incubation Time 15-30 minutes at 37°C
Longer times may be needed

but can increase cytotoxicity.

Excitation Wavelength ~488 nm

Emission Wavelength ~500-550 nm

Experimental Protocols
Protocol 1: Staining of Adherent Cells in Culture[6]

Preparation:

Culture cells to the desired confluency on coverslips or in culture dishes.

Prepare a 1 µg/mL DiO staining solution in serum-free culture medium. Protect the

solution from light.

Staining:

Aspirate the culture medium from the cells.

Wash the cells once or twice with Phosphate-Buffered Saline (PBS).

Add the DiO staining solution to the cells, ensuring the entire surface is covered.

Incubate for 15-30 minutes at 37°C in a CO₂ incubator.

Washing and Imaging:

Remove the staining solution.

Wash the cells twice with PBS to remove excess DiO.
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Add fresh, pre-warmed culture medium (with serum).

The cells can now be observed under a fluorescence microscope using appropriate filters.

[6]

Protocol 2: Staining of Cells in Suspension[8]

Preparation:

Harvest cells and prepare a cell suspension in culture medium.

Prepare a DiO staining solution. For co-culture experiments, you might add 10 µl of 1 mM

DiO solution to 1 ml of cell suspension.[8]

Staining:

Add the DiO solution to the cell suspension.

Incubate for the optimized time and temperature.

Washing and Analysis:

Centrifuge the cells to pellet them.

Aspirate the supernatant containing excess dye.

Resuspend the cell pellet in fresh medium.

Repeat the wash step if necessary.

The stained cells can be analyzed by flow cytometry or used in co-culture experiments.[8]

Signaling Pathways and Experimental Workflows
DiO itself does not directly participate in or modulate signaling pathways. It is a passive tracer

that integrates into the lipid bilayer of the cell membrane.[6] Its use is to visualize and track

cells within various experimental contexts, such as co-culture systems designed to study cell-

cell interactions.
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DiO Cell Staining Workflow

Downstream Analysis

Prepare 1 µg/mL DiO
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Wash Cells with PBS
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(15-30 min, 37°C)
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(2x)
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Fluorescence Microscopy Flow Cytometry Co-culture Experiments
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Caption: A typical experimental workflow for staining cells with the fluorescent dye DiO.

Other Potential Interpretations of "DIO"
While less likely to be the subject of a "dosage and administration" query under the name "DIO
9," other substances and concepts bear similar names:
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DIO-1: A gene involved in the onset of apoptosis.[9] Research protocols would involve

molecular biology techniques such as cloning, transfection, and gene expression analysis.

Tricyclodecan-9-yl-Xanthogenate (D609): A research chemical known to inhibit certain

enzymes like phosphatidylcholine-specific phospholipase C (PC-PLC).[10] Its use is

preclinical, and dosages would be highly dependent on the specific in vitro or in vivo model.

Diosgenin (Dio): Mentioned in the context of Graves' disease research in mice, where it was

shown to affect thyroid cell proliferation.[11]

Drug Interaction Ontology (DIO): A computational framework for representing

pharmacological knowledge, not a substance for administration.[12]

Given the ambiguity, it is crucial for the user to confirm the chemical or biological identity of

"DIO 9" with their supplier or in the primary literature associated with their research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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